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Introduction

Pazufloxacin mesylate is a broad-spectrum, injectable fluoroquinolone antibiotic effective against Gram-

negative bacteria [1]. Analytical methods for its quantification are essential for pharmaceutical quality

control. This document provides a detailed UV spectrophotometric method for the precise and accurate

estimation of Pazufloxacin in bulk and pharmaceutical dosage forms, validated as per ICH guidelines [2].

Method Summary and Principle

This method is based on the measurement of the ultraviolet light absorption of Pazufloxacin mesylate in a

0.1N hydrochloric acid solution. The drug exhibits a characteristic maximum absorbance (λmax) at 247 nm

[2]. The concentration of an unknown sample is determined by measuring its absorbance and comparing it to

a calibration curve of standard solutions.

Experimental Protocol

Materials and Reagents
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Analytical Reference Standard: Pazufloxacin mesylate

Solvent: 0.1 N Hydrochloric Acid (HCl)
Volumetric Flasks: 10 mL, 25 mL, 50 mL, 100 mL

Pipettes: Variable volume, of appropriate accuracy
UV Spectrophotometer with matched 1 cm quartz cells

Instrumentation and Conditions

Instrument: UV/VIS Spectrophotometer (e.g., Shimadzu UV-1800)

Wavelength: 247 nm (λmax for Pazufloxacin) [2]
Cuvettes: Matched 1 cm pathlength quartz cells

Solvent/Baseline Blank: 0.1 N HCl

Step-by-Step Procedure

Step 1: Preparation of Standard Stock Solution Accurately weigh about 100 mg of Pazufloxacin

mesylate reference standard. Transfer it to a 100 mL volumetric flask, dissolve in and make up to the volume

with 0.1 N HCl. This yields a stock solution with a concentration of 1000 µg/mL [2].

Step 2: Preparation of Working Standard Solutions Piper out aliquots of the standard stock solution

(1000 µg/mL) and dilute serially with 0.1 N HCl to prepare a series of working standards in the

concentration range of 2 to 12 µg/mL [2]. For instance:

For a 2 µg/mL solution: pipette 0.2 mL of stock into a 100 mL volumetric flask, dilute to mark with 0.1

N HCl.
For a 12 µg/mL solution: pipette 1.2 mL of stock into a 100 mL volumetric flask, dilute to mark with

0.1 N HCl.

Step 3: Spectral Scanning and Measurement

Switch on the UV spectrophotometer and allow the lamp to warm up for the recommended time.

Set the wavelength to 247 nm.
Fill a quartz cuvette with the solvent blank (0.1 N HCl) and perform a baseline correction.

Replace the blank with each working standard solution and measure the absorbance.
Record the absorbance values for each concentration.

Step 4: Sample Preparation (Pharmaceutical Dosage Form) For an infusion/injection dosage form:
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Withdraw a volume equivalent to 100 mg of Pazufloxacin mesylate.

Transfer it to a 100 mL volumetric flask.
Dissolve and dilute to volume with 0.1 N HCl to obtain a stock solution of ~1000 µg/mL.

Further dilute an appropriate aliquot of this solution with 0.1 N HCl to bring the concentration within
the 2-12 µg/mL range.

Measure the absorbance of the sample solution at 247 nm against the blank.

Step 5: Calculation

Construct a calibration curve by plotting the average absorbance of each standard against its

respective concentration.
Determine the regression equation (y = mx + c) using the least squares method, where 'y' is the

absorbance and 'x' is the concentration in µg/mL.
Calculate the concentration of Pazufloxacin in the sample solution using the regression equation and

the measured absorbance.
The concentration in the original pharmaceutical formulation can be back-calculated considering the

dilution factors.

The entire experimental workflow is summarized below:
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Start Method

Prepare 0.1N HCl Solvent

Prepare Standard Stock Solution
(1000 µg/mL in 0.1N HCl)

Prepare Working Standards
(2-12 µg/mL in 0.1N HCl)

Prepare Sample Solution
(Dilute infusion/injection in 0.1N HCl)

Set Spectrophotometer Wavelength to 247 nm

Measure Solvent Blank
(0.1N HCl) for Baseline

Measure Absorbance of
Standards and Sample

Construct Calibration Curve
(Absorbance vs. Concentration)

Calculate Sample Concentration
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Calculate Sample Concentration
Using Regression Equation

Report Result

Click to download full resolution via product page

Method Validation

The method was validated as per ICH guideline Q2(R1) [2].

Table 1: Method Validation Parameters for Pazufloxacin UV Spectrophotometric Method

Parameter Result/Specification Reference

Wavelength (λmax) 247 nm [2]

Linearity Range 2 - 12 µg/mL [2]

Correlation Coefficient
(R²)

0.9905 [2]

Precision (% RSD) Not more than 2% (for both inter-day and intra-day

precision)

[2]

Data Analysis and Calculations

Table 2: Summary of Analytical Performance Data

Feature Description

Analytical Technique UV-Spectrophotometry

Linear Range 2 - 12 µg/mL
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Feature Description

Correlation Coefficient
(R²)

0.9905

Key Advantage Precise, accurate, and suitable for routine estimation in bulk and
pharmaceutical dosage forms.

Troubleshooting and Best Practices

Baseline Stability: Ensure the spectrophotometer is properly warmed up and the cuvettes are clean
and matched.

Absorbance Outside Range: If the sample absorbance is outside the linear range, adjust the
dilution factor accordingly.

Poor Linearity: Check the accuracy of pipetting and dilution steps. Ensure all glassware is clean and
standards are prepared fresh.

Wavelength Accuracy: Periodically verify the wavelength accuracy of the instrument using a
holmium oxide or didymium filter.

Applications

The developed UV spectrophotometric method is primarily intended for:

Quality Control: Quantitative estimation of Pazufloxacin mesylate in bulk drug substance and its

pharmaceutical dosage forms (e.g., infusion) [2].
Stability Studies: Can be adapted as a stability-indicating method by separating degradation

products from the parent drug using techniques like TLC or HPLC prior to analysis [1].
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To cite this document: Smolecule. [Pazufloxacin UV Spectrophotometric Method: Application Notes

and Protocol]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b002387#pazufloxacin-uv-spectrophotometric-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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